
Azide-PEG6-Tos storage conditions -20°C

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Azide-PEG6-Tos

Cat. No.: S520180
Get Quote

Technical Data for Azide-PEG6-Tos

The table below summarizes the key specifications for Azide-PEG6-Tos based on the manufacturer's

Certificate of Analysis (CoA) [1].

Specification Detail

Product Name Azide-PEG6-Tos [1]

Product Number GMSL-1080 [1]

CAS Number 906007-10-1 [1]

Long Term Storage 2-8°C [1]

Purity (HPLC) 95-98% [1]

Expiry Date 30-12-2025 (Valid for two years from manufacture if stored as recommended) [1]

Understanding PEG Linker Storage and Handling

Based on the available data for Azide-PEG6-Tos and related compounds, here are some key considerations

for researchers.
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Official Storage Recommendation: The manufacturer, Glyco Mindsynth, explicitly recommends

storing Azide-PEG6-Tos at 2-8°C (refrigerated conditions), not at -20°C [1]. Adhering to this is crucial
for maintaining the stated purity and validity period [1].

General Handling Practices: For similar PEG-based linkers, suppliers often recommend storing in a
dry environment and avoiding sunlight to preserve their chemical integrity and reactivity [2] [3] [4].

Storage of Related Compounds: The storage conditions can vary for different PEG-azide
compounds. For example [2] [5]:

N3-PEG6-COOH: Store at -5°C, keep dry, and avoid sunlight [2].
N3-PEG4-tBu: Store at 2-8°C [5] [6].

Research Context and Applications

Azide-PEG6-Tos is a bifunctional linker critical in bioconjugation and chemical synthesis [7].

Functional Groups: This molecule contains two key functional groups [1]:
Azide (N₃): Can undergo "Click Chemistry" reactions, such as strain-promoted alkyne-azide

cycloaddition (SPAAC) with DBCO or BCN groups, to form stable triazole linkages without the
need for cytotoxic copper catalysts [2] [7].

Tosylate (Tos): Acts as a superior leaving group and is highly reactive with nucleophiles like
amines and alcohols, facilitating alkylation reactions [1].

Role of the PEG Spacer: The six-unit polyethylene glycol (PEG) chain serves as a hydrophilic
spacer that improves water solubility, reduces aggregation of conjugated molecules, and provides

flexibility, which can be crucial for the efficiency of the final bioconjugate [7].

The following diagram illustrates the structure of Azide-PEG6-Tos and its potential reaction with an amine

via the tosylate group, and an alkyne via the azide group.
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Experimental Design Considerations
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When planning experiments with Azide-PEG6-Tos, consider the following protocols based on standard

practices for such linkers.

Reaction with Amines (Tosylate Chemistry): The tosylate group is highly reactive. A typical reaction
can be performed by dissolving Azide-PEG6-Tos and the amine nucleophile (often with an excess of

1.1-2.0 equivalents) in an anhydrous polar aprotic solvent like DMF or ACN. A base such as
diisopropylethylamine (DIPEA) or triethylamine (TEA) is added to scavenge the acid generated.

Reactions are often run at room temperature or with mild heating and monitored by TLC or LC-MS
until completion [1].

Click Chemistry (Azide Chemistry): The azide terminus can react with cyclooctynes like DBCO or
BCN in water or buffer solutions without catalysts. This strain-promoted alkyne-azide cycloaddition

(SPAAC) is highly specific and bio-orthogonal. Reactions are typically performed at neutral pH and
room temperature, with the progress trackable by the disappearance of the starting materials [2] [7].

Purification and Analysis: Crude products can be purified using standard techniques like
precipitation or chromatography. The final conjugates should be characterized to confirm structure

and purity, leveraging the analytical data (HPLC, Mass, ¹H NMR) provided in the CoA for the starting
material [1].

Summary

For Azide-PEG6-Tos, the manufacturer's recommended storage condition is 2-8°C, not -20°C [1].
This compound is a versatile tool for synthesizing probes and PROTACs, leveraging robust tosylate

and click chemistry azide reactions [1] [7].
Always consult the latest Certificate of Analysis for the specific batch you are using, as storage

conditions and stability can be formulation-dependent.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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conditions-20-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

http://zpeg.net/tos-peg10-tos.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB72546987.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB72546987.htm?N=India
https://ptc.bocsci.com/resource/peg-linkers-for-protac-design-boosting-solubility-and-flexibility-in-drug-discovery.html
https://www.smolecule.com/products/b520180#azide-peg6-tos-storage-conditions-20-c
https://www.smolecule.com/products/b520180#azide-peg6-tos-storage-conditions-20-c
https://www.smolecule.com/products/b520180#azide-peg6-tos-storage-conditions-20-c
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s520180?utm_src=pdf-bulk
https://www.smolecule.com/products/s520180?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

